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Compound of Interest

Compound Name: LG100268

Cat. No.: B1675207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LG100268 is a potent and selective synthetic agonist for the Retinoid X Receptor (RXR) with

high affinity and greater than 1000-fold selectivity over Retinoic Acid Receptors (RARs).[1] It is

a valuable tool for in vitro studies investigating the therapeutic potential of RXR modulation in

various diseases, including cancer and metabolic disorders.[2][3][4] Accurate and consistent

preparation of LG100268 stock solutions is critical for obtaining reliable and reproducible

experimental results in in vitro assays.[5] These application notes provide a detailed protocol

for the preparation, storage, and handling of LG100268 stock solutions.

Chemical Properties and Solubility
A thorough understanding of the physicochemical properties of LG100268 is essential for its

proper handling and use in in vitro studies.
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Property Value Reference

Molecular Weight 363.49 g/mol [1]

Formula C₂₄H₂₉NO₂ [6]

CAS Number 153559-76-3 [1]

Appearance Crystalline solid N/A

Solubility

Soluble to 50 mM in DMSO.[1]

Soluble in DMF (20 mg/mL)

and Ethanol (1 mg/mL).[6]

[1][6]

Recommended Solvents and Storage
The choice of solvent and proper storage are critical for maintaining the stability and activity of

LG100268.

Parameter Recommendation Reference

Primary Solvent
Dimethyl sulfoxide (DMSO),

sterile
[1]

Stock Solution Concentration 10 mM to 50 mM in DMSO [1]

Storage of Powder Store at -20°C [1]

Storage of Stock Solution

Aliquot and store at -20°C for

up to 1 year or -80°C for up to

2 years. Avoid repeated

freeze-thaw cycles.

[2]

Experimental Protocol: Preparation of a 10 mM
LG100268 Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of LG100268 in DMSO.

Materials:
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LG100268 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Pre-weighing Calculation:

To prepare a 10 mM stock solution, calculate the required mass of LG100268 using its

molecular weight (363.49 g/mol ).

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (g) = 0.010 mol/L * 0.001 L * 363.49 g/mol = 0.0036349 g = 3.63 mg

Weighing:

Accurately weigh 3.63 mg of LG100268 powder in a sterile microcentrifuge tube.

Dissolution:

Add 1 mL of sterile DMSO to the microcentrifuge tube containing the LG100268 powder.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming to

37°C may aid in dissolution if necessary.[7]

Aliquoting and Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile

microcentrifuge tubes to minimize freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, and date of

preparation.
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Store the aliquots at -20°C or -80°C.[2]

In Vitro Assay Considerations
When using the LG100268 stock solution for in vitro assays, it is important to consider the final

concentration of the solvent (DMSO) in the cell culture medium. High concentrations of DMSO

can be toxic to cells.

Final DMSO Concentration: The final concentration of DMSO in the cell culture medium

should typically be kept below 0.5%, and ideally at or below 0.1%, to avoid solvent-induced

artifacts.[7]

Working Solutions: Prepare fresh working solutions by diluting the stock solution in the

appropriate cell culture medium immediately before use. For example, to achieve a final

concentration of 1 µM LG100268 in 1 mL of medium from a 10 mM stock, add 0.1 µL of the

stock solution.

Typical Working Concentrations: The effective concentration of LG100268 in in vitro assays

can range from nanomolar to micromolar concentrations, depending on the cell type and the

specific assay.[2][6] For instance, concentrations between 100 nM and 1 µM have been

shown to downregulate the expression of certain genes in RAW264.7 cells.[2]

Signaling Pathway and Experimental Workflow
LG100268 acts as a selective agonist for the Retinoid X Receptor (RXR). RXRs are nuclear

receptors that form heterodimers with other nuclear receptors, such as RARs, PPARs, and

LXRs, to regulate gene expression.[1][8]
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Caption: Signaling pathway of LG100268 as an RXR agonist.

The following diagram illustrates the general workflow for preparing and using LG100268 stock

solutions in in vitro experiments.
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Caption: Workflow for preparing and using LG100268 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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